Cas no 82304-66-3 (7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione)

• Product name: 7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione
• CAS No: 82304-66-3
• MF: C₁₇H₂₄O₃
• MW: 276.370665550232
• MDL: MFCD00733511
• CID: 1805935
• PubChem ID: 545303

7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]deca-6,9-diene-2,8-dione, 7,9-bis(1,1-dimethylethyl)-
• 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
• 7,9-ditert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
• 7,9-Di-tert-butyl-1-oxaspiro(4,5)deca-6,9-diene-2,8-dione
• 1-Oxa-spiro[4.5]deca-6,9-diene-2,8-dione, 7,9-di-tert-butyl-
• 7,9-Di-tert-butyl-1-oxaspiro[4,5]deca-6,9-diene-2,8-dione
• ZTMZUYHXZPUDRF-UHFFFAOYSA-N
• BCP25537
• Q27160100
• 7,9-di-t-butyl-1-ox
• 7,9-Bis(1,1-dimethylethyl)-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (ACI)
• SCHEMBL13571242
• CHEBI:88174
• AS-70063
• 7,9-Bis(1,1-dimethylethyl)-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione; 7,9-Di-tert-butyl-1-oxaspiro[4,5]deca-6,9-diene-2,8-dione
• 82304-66-3
• 7,9-Di-tert-butyl-1-oxaspiro(4.5)deca-6,9-diene-2,8-dione
• EN300-18561100
• 7,9-ditert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione;7,9-Bis(1,1-dimethylethyl)-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione
• AKOS027323379
• 7,9-Di-tert-butyl-1-oxa-spiro[4.5]deca-6,9-diene-2,8-dione
• NS00010828
• 1-Oxa-spiro(4.5)deca-6,9-diene-2,8-dione, 7,9-di-tert-butyl-
• DTXCID90288971
• Z3244812485
• MFCD00733511
• DTXSID60337884
• 7,9-ditert-butyl-1-oxaspiro(4.5)deca-6,9-diene-2,8-dione
• CS-0188444
• D92996
• DB-207873
• 7,9-di-t-butyl-1-oxaspiro(4,5)deca-6,9-diene-2,8-dione
• 7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione

• MDL： MFCD00733511
• Inchi： 1S/C17H24O3/c1-15(2,3)11-9-17(8-7-13(18)20-17)10-12(14(11)19)16(4,5)6/h9-10H,7-8H2,1-6H3
• InChI Key： ZTMZUYHXZPUDRF-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)(C)C)=CC2(CCC(=O)O2)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 276.17254462g/mol
• Monoisotopic Mass: 276.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 7,9-Di-tert-butyl-1-oxaspiro4.5deca-6,9-diene-2,8-dione

7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (CAS No. 82304-66-3): A Comprehensive Guide to Its Properties and Applications

7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione (CAS No. 82304-66-3) is a specialized organic compound with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in polymer stabilization, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly interested in spirocyclic compounds like this one because of their thermal stability and potential antioxidant properties.

The molecular structure of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione features a distinctive combination of a spiro center, diene functionality, and two carbonyl groups. This arrangement contributes to its chemical reactivity and makes it particularly valuable for studying free radical scavenging mechanisms. The presence of tert-butyl groups enhances the compound's steric protection, which is crucial for its performance in high-temperature applications.

Recent studies have explored the potential of CAS 82304-66-3 as a stabilizer in polymer formulations. Its ability to potentially inhibit oxidative degradation makes it relevant for industries developing durable plastic materials. With growing environmental concerns about plastic waste, researchers are particularly interested in additives that can extend product lifespans without compromising recyclability.

The synthesis of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione typically involves multi-step organic reactions, with careful control of reaction conditions being essential for obtaining high yields. Analytical techniques such as HPLC analysis and mass spectrometry are commonly employed to verify the purity of this compound, which is particularly important for research applications where precise molecular characterization is required.

In material science applications, the spirocyclic diketone structure of this compound offers interesting possibilities for creating novel organic frameworks. Scientists investigating molecular engineering solutions for advanced materials often consider derivatives of this compound due to its rigid molecular architecture and potential for forming stable complexes with metal ions.

The thermal properties of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione have been the subject of several investigations. Its decomposition temperature and heat resistance characteristics make it a candidate for studying high-performance additives in various industrial applications. These properties align well with current market demands for materials that can withstand increasingly extreme operating conditions.

From a commercial perspective, the availability of CAS 82304-66-3 remains limited to specialized chemical suppliers, reflecting its status as a research chemical rather than a bulk commodity. However, growing interest in specialty stabilizers and performance additives may drive increased production in coming years. Researchers looking for innovative antioxidant compounds frequently include this substance in their screening programs.

Environmental and safety considerations for 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper chemical safety practices should always be observed when working with this or any organic compound. The development of greener chemical alternatives in various industries has increased scrutiny of all chemical additives, making thorough characterization of substances like this one particularly important.

Future research directions for CAS 82304-66-3 may include exploring its potential in advanced material formulations and investigating its behavior in various polymer matrices. The compound's unique structure also presents opportunities for developing new synthetic methodologies in organic chemistry. As industries continue to seek solutions for material durability and performance enhancement, compounds with this structural motif may see expanded applications.

For researchers and industry professionals seeking detailed technical information about 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-diene-2,8-dione, consultation of specialized chemical databases and recent scientific literature is recommended. The compound's structure-activity relationships continue to be an area of active investigation, particularly in contexts where molecular stability and specific reactivity patterns are crucial factors.